Cas no 2092564-03-7 (1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol)

• Product name: 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol
• CAS No: 2092564-03-7
• MF: C₈H₇ClF₃N₃O
• MW: 253.608890771866
• CID: 5721619
• PubChem ID: 121203373

1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• F1907-7254
• 1-(6-chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol
• starbld0021097
• 2092564-03-7
• AKOS026711617
• 3-Azetidinol, 1-(6-chloro-4-pyrimidinyl)-3-(trifluoromethyl)-
• 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol

• Inchi： 1S/C8H7ClF3N3O/c9-5-1-6(14-4-13-5)15-2-7(16,3-15)8(10,11)12/h1,4,16H,2-3H2
• InChI Key： XVOPQHODGHLGKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CC(C(F)(F)F)(C1)O

Computed Properties

• Exact Mass: 253.0229740g/mol
• Monoisotopic Mass: 253.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 355.5±42.0 °C(Predicted)
• pka: 10.56±0.20(Predicted)

Additional information on 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol

Comprehensive Overview of 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol (CAS No. 2092564-03-7): Properties, Applications, and Research Insights

The compound 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol (CAS No. 2092564-03-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chloropyrimidine core and a trifluoromethylazetidin-ol moiety, which contributes to its distinct physicochemical properties and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its structural versatility and ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol has surged due to their relevance in drug discovery. The pyrimidine scaffold is a privileged structure in medicinal chemistry, often found in FDA-approved drugs for treating various conditions. The incorporation of the trifluoromethyl group enhances metabolic stability and lipophilicity, making this compound a valuable intermediate for optimizing pharmacokinetic profiles. Its CAS No. 2092564-03-7 is frequently searched in scientific databases, reflecting its growing importance in high-value research.

From a synthetic chemistry perspective, 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol offers several advantages. The presence of reactive sites, such as the chloro substituent and the hydroxyl group, allows for diverse functionalization strategies. This adaptability aligns with current trends in fragment-based drug design and click chemistry, where modular assembly of molecular fragments is critical. Researchers exploring kinase inhibitors or GPCR modulators often investigate this compound due to its potential to interact with key enzymatic pockets.

Environmental and sustainability considerations are also driving interest in compounds like CAS No. 2092564-03-7. The pharmaceutical industry is increasingly focused on green chemistry principles, and this molecule’s efficient synthetic routes—often involving catalytic methods—resonate with these goals. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with stringent regulatory standards.

Beyond pharmaceuticals, 1-(6-Chloropyrimidin-4-yl)-3-(trifluoromethyl)azetidin-3-ol has potential applications in material science. Its fluorinated azetidine structure could contribute to the development of advanced polymers or coatings with unique thermal and chemical resistance properties. This interdisciplinary relevance makes it a subject of interest in both academic and industrial settings, as evidenced by its frequent mention in patent literature and research publications.

In summary, CAS No. 2092564-03-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with its alignment with cutting-edge research trends like targeted therapy and sustainable synthesis, underscore its significance. As scientific inquiries into structure-activity relationships and molecular diversification continue to evolve, this compound is poised to remain a key player in the development of next-generation solutions across multiple disciplines.